5-Chloro-2-ethyl-13-(4-hydroxyphenoxymethyl)-9-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,12,14-hexaen-10-one

• Molecular Formula: C21H19ClN4O3
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 5-chloro-2-ethyl-13-[(4-hydroxyphenoxy)methyl]-9-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• InChI: InChI=1S/C21H19ClN4O3/c1-3-26-19-16(21(28)25(2)17-8-9-18(22)24-20(17)26)10-13(11-23-19)12-29-15-6-4-14(27)5-7-15/h4-11,27H,3,12H2,1-2H3
• InChI Key: VSOOMDQCUKVIFC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=N2)Cl)N(C(=O)C3=C1N=CC(=C3)COC4=CC=C(C=C4)O)C

Description

5-Chloro-2-ethyl-13-(4-hydroxyphenoxymethyl)-9-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,12,14-hexaen-10-one is a useful research compound. Its molecular formula is C21H19ClN4O3 and its molecular weight is 410.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a procedure analogous to that described in Example 104, the title compound, m.p. 199°-200° C., was prepared from 2-chloro-8-chloromethyl-5,11-dihydro-11-ethyl-5-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one and hydroquinone. The yield was 67% of theory.